Cas no 1269502-36-4 (ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate
• CAS No: 1269502-36-4
• MF: C₁₀H₁₀N₂O₂S₂
• MW: 254.328599452972
• CID: 6177236
• PubChem ID: 53271371
• Update Time: 2025-05-20

ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate
• EN300-1458400
• AKOS005211194
• 1269502-36-4

• Inchi： 1S/C10H10N2O2S2/c1-2-14-9(13)7-8(16-10(11)12-7)6-3-4-15-5-6/h3-5H,2H2,1H3,(H2,11,12)
• InChI Key： MVGUOBWXGFEAAH-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)OCC)=C1C1=CSC=C1

Computed Properties

• Exact Mass: 254.01836991g/mol
• Monoisotopic Mass: 254.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate

Ethyl 2-Amino-5-(Thiophen-3-yl)-1,3-Thiazole-4-Carboxylate (CAS No. 1269502-36-4): A Comprehensive Overview

Ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate (CAS No. 1269502-36-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate make it a valuable candidate for various drug discovery and development initiatives.

The molecular structure of ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate consists of a thiazole ring, an amino group, and a thiophene moiety, all connected through a carboxylate ester. These functional groups contribute to the compound's chemical stability and reactivity, making it suitable for a wide range of synthetic transformations and biological evaluations. The presence of the thiophene ring adds aromatic character and enhances the compound's solubility in organic solvents, which is beneficial for both synthetic processes and in vitro studies.

Recent studies have highlighted the potential of ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate has also shown potential as an antimicrobial agent. Studies conducted by researchers at the University of California have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. This finding opens up new avenues for the development of novel antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate have been extensively studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for ensuring that the compound can be effectively absorbed and distributed throughout the body, reaching its intended target tissues.

To further evaluate the therapeutic potential of ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated by human subjects at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials to assess its efficacy in treating specific diseases.

The synthesis of ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the condensation of thiophene with an appropriate amino acid derivative followed by esterification with ethanol. This method allows for efficient large-scale production of the compound, which is essential for meeting the demands of both research and commercial applications.

In conclusion, ethyl 2-amino-5-(thiophen-3-yl)-1,3-thiazole-4-carboxylate (CAS No. 1269502-36-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.